Cas no 56288-95-0 (Benzenamine,N-ethyl-2-methyl-5-nitro-)
56288-95-0 structure
Product Name:Benzenamine,N-ethyl-2-methyl-5-nitro-
CAS No:56288-95-0
MF:C9H12N2O2
MW:180.203782081604
CID:367527
PubChem ID:91791
Update Time:2025-04-19
Benzenamine,N-ethyl-2-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-ethyl-2-methyl-5-nitro-
- N-ethyl-2-methyl-5-nitroaniline
- N-ethyl-5-nitro-o-toluidine
- SCHEMBL5982382
- 56288-95-0
- N-Ethyl-2-methyl-5-nitroaniline #
- AKOS009156092
- DVS97Y7J7B
- 2-Ethylamino-4-nitrotoluene
- DTXSID0069092
- JGBJNRPKVSUFSM-UHFFFAOYSA-N
- NS00033494
- EINECS 260-096-7
- Benzenamine, N-ethyl-2-methyl-5-nitro-
- N-ETHYL-2-METHYL-5-NITROBENZENAMINE
- UNII-DVS97Y7J7B
-
- Inchi: 1S/C9H12N2O2/c1-3-10-9-6-8(11(12)13)5-4-7(9)2/h4-6,10H,3H2,1-2H3
- InChI Key: JGBJNRPKVSUFSM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C)=C(C=1)NCC)=O
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 55.17
Benzenamine,N-ethyl-2-methyl-5-nitro- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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